Cas no 404892-58-6 ((4-Pyrrol-1-yl-phenoxy)-acetic acid)

• Product Name: (4-Pyrrol-1-yl-phenoxy)-acetic acid
• CAS No: 404892-58-6
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 3081394
• PubChem ID: 1417879
• Update Time: 2025-05-21

(4-Pyrrol-1-yl-phenoxy)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (4-Pyrrol-1-yl-phenoxy)-acetic acid
• DBFJZQQWIHMCMZ-UHFFFAOYSA-N
• SR-01000325055
• CS-0320127
• 2-(4-(1H-pyrrol-1-yl)phenoxy)aceticacid
• HMS1696K16
• SB63936
• AKOS000102054
• MFCD05258773
• SR-01000325055-1
• [4-(1H-pyrrol-1-yl)phenoxy]acetic acid
• 4-(pyrrol-1-yl)phenoxyacetic acid
• BRD-K62856424-001-01-1
• 2-(4-pyrrol-1-ylphenoxy)acetic acid
• BRD-K62856424-001-03-7
• GEO-03488
• 404892-58-6
• (4-Pyrrol-1-ylphenoxy)acetic acid
• 2-(4-(1H-pyrrol-1-yl)phenoxy)acetic acid
• STK662060
• 2-[4-(1H-PYRROL-1-YL)PHENOXY]ACETIC ACID

• MDL： MFCD05258773
• Inchi： 1S/C12H11NO3/c14-12(15)9-16-11-5-3-10(4-6-11)13-7-1-2-8-13/h1-8H,9H2,(H,14,15)
• InChI Key： DBFJZQQWIHMCMZ-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C=CC(=CC=1)N1C=CC=C1

Computed Properties

• Exact Mass: 217.07389321g/mol
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 51.5Ų

(4-Pyrrol-1-yl-phenoxy)-acetic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on (4-Pyrrol-1-yl-phenoxy)-acetic acid

Introduction to (4-Pyrrol-1-yl-phenoxy)-acetic Acid (CAS No. 404892-58-6)

(4-Pyrrol-1-yl-phenoxy-acetic acid) is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique structural and functional properties. With a CAS number of 404892-58-6, this molecule has garnered attention for its potential applications in various biochemical pathways and drug development strategies.

The molecular structure of (4-Pyrrol-1-yl-phenoxy-acetic acid) consists of a pyrrole ring linked to a phenoxy group, which is further connected to an acetic acid moiety. This configuration imparts distinct chemical reactivity and biological activity, making it a valuable candidate for further investigation in medicinal chemistry. The presence of the pyrrole ring suggests possible interactions with enzymes and receptors, while the acetic acid side chain offers opportunities for modifications that could enhance pharmacological efficacy.

In recent years, there has been growing interest in exploring the therapeutic potential of molecules that incorporate heterocyclic structures, such as pyrrole derivatives. (4-Pyrrol-1-yl-phenoxy-acetic acid) falls into this category, and its properties have been studied in the context of developing novel therapeutic agents. Research indicates that such compounds may exhibit inhibitory effects on various targets, including kinases and other enzymes involved in signaling pathways relevant to diseases like cancer and inflammation.

One of the most compelling aspects of (4-Pyrrol-1-yl-phenoxy-acetic acid) is its versatility in chemical synthesis. The compound can be modified in multiple ways to tailor its biological activity. For instance, functional groups on the pyrrole or phenoxy rings can be altered to enhance binding affinity or selectivity for specific targets. Additionally, the acetic acid moiety provides a site for derivatization, allowing chemists to explore new analogs with improved pharmacokinetic profiles.

The pharmaceutical industry has been particularly interested in (4-Pyrrol-1-yl-phenoxy-acetic acid) due to its potential as a lead compound for drug discovery. Preclinical studies have demonstrated that derivatives of this molecule may possess anti-inflammatory and anti-proliferative properties. These findings have spurred further research into optimizing its structure for clinical applications. Researchers are leveraging computational methods and high-throughput screening to identify promising derivatives that could advance towards human trials.

The synthesis of (4-Pyrrol-1-yl-phenoxy-acetic acid) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the core pyrrole-phenoxy-acetic acid scaffold efficiently. These methods not only streamline the synthetic route but also allow for greater control over regioselectivity and stereoselectivity, which are crucial factors in pharmaceutical development.

In addition to its synthetic significance, (4-Pyrrol-1-yl-phenoxy-acetic acid) has been studied for its potential role in drug delivery systems. Its structural features make it a suitable candidate for incorporation into prodrugs or nanoparticles designed to enhance bioavailability or targeted delivery to specific tissues. Such innovations could improve therapeutic outcomes by ensuring that the active compound reaches its intended site of action more effectively.

The growing body of research on (4-Pyrrol-1-yl-phenoxy-acetic acid) underscores its importance as a building block in medicinal chemistry. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly critical role in developing treatments for complex diseases. The integration of computational modeling with experimental validation has accelerated the discovery process, enabling researchers to rapidly screen and optimize potential drug candidates.

In conclusion, (4-Pyrrol-1-yl-phenoxy-acetic acid) (CAS No. 404892-58-6) represents a promising area of investigation with significant implications for drug development. Its unique structural features, combined with its potential biological activities, make it a valuable asset in the quest for novel therapeutic agents. As research progresses, we can expect further insights into its applications and derivatives that could revolutionize how diseases are treated.